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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Pyrazine-d4 (Perdeuteriopyrazine), a deuterated
analogue of pyrazine. It is intended to serve as a technical resource, summarizing crucial
safety information, handling precautions, and its application in experimental contexts.

Section 1: Chemical and Physical Properties

Pyrazine-d4 is a stable, isotopically labeled compound widely used in research, particularly as
an internal standard in mass spectrometry-based studies.[1] Its physical and chemical
properties are summarized below.
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Property Value References
Chemical Formula CaDaNz2 [1112]
Molecular Weight 84.11 g/mol [1][3]

CAS Number 1758-62-9 [2][4]
Appearance White to off-white solid [2]

Melting Point 52 - 57 °C (126 - 135 °F) 2]

Boiling Point 115-116 °C (239 - 241 °F) [2]

Flash Point 55 -56 °C (131 - 133 °F) [2]

Solubility Soluble in water [2]

Isotopic Purity >98 atom % D [2]

Section 2: Safety Data and Hazard Identification

Pyrazine-d4 is classified as a flammable solid and can cause skin and eye irritation.[2][5] The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard information.

GHS Classification

Hazard Class Category
Flammable Solids 1 [3]
Skin Corrosion/Irritation 2 [3]

Serious Eye Damage/Eye
o 2A [31(5]
[rritation

Specific Target Organ Toxicity ) o
] 3 (Respiratory tract irritation) [31[5]
(Single Exposure)

Hazard Statements and Pictograms

o H228: Flammable solid[2][5]
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e H315: Causes skin irritation[2][5]

e H319: Causes serious eye irritation[2][5]
o H335: May cause respiratory irritation[5]
Pictograms:

lsialt text

walt text

Toxicological Information

Limited toxicological data is available for Pyrazine-d4 specifically. The information for its non-
deuterated analogue, pyrazine, indicates potential for harm if swallowed, inhaled, or absorbed
through the skin.[2] No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC or ACGIH.[2]

Section 3: Handling Precautions and Personal
Protective Equipment (PPE)

Safe handling of Pyrazine-d4 is paramount to minimize exposure risks. The following
precautions should be strictly adhered to in a laboratory setting.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood.[2]
» Use explosion-proof electrical, ventilating, and lighting equipment.[6]

o Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to NIOSH
(US) or EN 166 (EU) standards.[2]

e Skin Protection:
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o Hand Protection: Handle with compatible chemical-resistant gloves. Dispose of
contaminated gloves after use in accordance with good laboratory practices.[2]

o Body Protection: Wear impervious clothing to prevent skin contact.[2]

o Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6]

General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[2]

e Wash hands thoroughly after handling.[2]

o Keep away from heat, sparks, and open flames.[2][5]

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]
Section 4: Accidental Release and First Aid

Measures
Accidental Release

In the event of a spill, follow these steps:

o Evacuate the area and remove all sources of ignition.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE as described in Section 3.[2]

Avoid creating dust.[2]

Carefully sweep up the spilled material and place it in a suitable, closed container for
disposal.[2][6]

Do not let the product enter drains.[2]

First Aid Measures
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[2]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[2][6]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[2]

Section 5: Experimental Protocols and Applications

Pyrazine-d4 is primarily used as an internal standard in analytical chemistry for the
quantification of pyrazine and its derivatives in various matrices. These compounds are
significant flavor and aroma components in many food products and are also studied in the
context of drug discovery and metabolism.[7][8]

General Protocol for Use as an Internal Standard in GC-
MS or LC-MS Analysis

This protocol outlines a general workflow for using Pyrazine-d4 as an internal standard for the
quantification of an analyte of interest.

e Preparation of Standard Solutions:

o Prepare a stock solution of Pyrazine-d4 in a suitable solvent (e.g., methanol, acetonitrile)
at a known concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by spiking known amounts of the analyte into a
blank matrix, each containing a constant, known concentration of the Pyrazine-d4 internal
standard.

e Sample Preparation:
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o To the unknown sample, add a known amount of the Pyrazine-d4 internal standard
solution.

o Perform the necessary sample extraction and cleanup procedures (e.g., liquid-liquid
extraction, solid-phase extraction).

e Instrumental Analysis:

o Analyze the prepared calibration standards and samples using a gas chromatograph or
liquid chromatograph coupled to a mass spectrometer (GC-MS or LC-MS).

o Develop a method that allows for the chromatographic separation and mass spectrometric
detection of both the analyte and Pyrazine-d4.

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the analyte peak area to the Pyrazine-
d4 peak area against the concentration of the analyte in the calibration standards.

o Determine the concentration of the analyte in the unknown sample by calculating its peak
area ratio to the Pyrazine-d4 peak area and interpolating from the calibration curve.

Section 6: Visualized Workflows

The following diagrams illustrate key logical and experimental workflows related to the safe
handling and use of Pyrazine-d4.
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Caption: A logical workflow for the safe handling of Pyrazine-d4 from receipt to disposal.
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Caption: An experimental workflow for using Pyrazine-d4 as an internal standard in
guantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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